Cas no 2171854-72-9 (5-butyl-1-methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-butyl-1-methyl-1H-1,2,4-triazol-3-amine
• CAS No: 2171854-72-9
• MF: C₇H₁₄N₄
• MW: 154.212860584259
• CID: 5567186
• PubChem ID: 165592776
• Update Time: 2023-07-11

5-butyl-1-methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 2171854-72-9
• 5-butyl-1-methyl-1H-1,2,4-triazol-3-amine
• EN300-1590848

• Inchi： 1S/C7H14N4/c1-3-4-5-6-9-7(8)10-11(6)2/h3-5H2,1-2H3,(H2,8,10)
• InChI Key： UJMUAAZCAZOUMO-UHFFFAOYSA-N
• SMILES： N1(C)C(CCCC)=NC(N)=N1

Computed Properties

• Exact Mass: 154.121846464g/mol
• Monoisotopic Mass: 154.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.7Ų